Cas no 2138549-98-9 (4-(4-Nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-amine)

• Product Name: 4-(4-Nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-amine
• CAS No: 2138549-98-9
• MF: C₁₅H₁₅N₃O₅S
• MW: 349.361702203751
• CID: 6023000
• PubChem ID: 165494195
• Update Time: 2025-10-29

4-(4-Nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-amine Chemical and Physical Properties

Names and Identifiers

• 2138549-98-9
• 4-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-amine
• EN300-1167750
• 4-(4-Nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-amine

• Inchi： 1S/C15H15N3O5S/c16-12-2-1-11-10-17(7-8-23-15(11)9-12)24(21,22)14-5-3-13(4-6-14)18(19)20/h1-6,9H,7-8,10,16H2
• InChI Key： HAOIRRBMQHLKOA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCOC2C=C(C=CC=2C1)N)(=O)=O

Computed Properties

• Exact Mass: 349.07324176g/mol
• Monoisotopic Mass: 349.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 127Ų

Additional information on 4-(4-Nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-amine

4-(4-Nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-amine (CAS No. 2138549-98-9)

4-(4-Nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-amine, also known by its CAS registry number 2138549-98-9, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzoxazepines, which are heterocyclic aromatic compounds with a seven-membered ring containing oxygen and nitrogen atoms. The presence of the nitrobenzenesulfonyl group at the 4-position introduces unique electronic and structural properties that make this compound a subject of interest in both academic and industrial research.

The synthesis of 2138549-98-9 involves a multi-step process that typically begins with the preparation of the benzoxazepine core. This is followed by functionalization at the 8-amino position with the nitrobenzenesulfonyl group. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of such compounds, reducing environmental impact while maintaining product quality.

The structure of this compound is characterized by a rigid seven-membered ring system with conjugated double bonds. The nitro group attached to the benzenesulfonyl moiety imparts strong electron-withdrawing effects, which can influence the reactivity and stability of the molecule. This feature makes it a valuable substrate for further functionalization in drug design and materials science applications.

In terms of pharmacological activity, 2138549-98-9 has shown promise as a potential candidate for anti-inflammatory and analgesic agents. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, recent research has explored its potential as a modulator of ion channels, which could open new avenues for treating neurological disorders.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity profiles. Additionally, molecular docking studies have revealed potential binding modes with therapeutic targets, further validating its pharmacological relevance.

In conclusion, 4-(4-Nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-8-amine (CAS No. 2138549-98-9) represents a versatile platform for chemical innovation. Its unique structural features and promising biological activities make it an attractive candidate for further exploration in drug discovery and materials development.